1-(2-Ethoxybenzoyl)piperidin-4-amine hydrochloride

• IUPAC Name: (4-aminopiperidin-1-yl)-(2-ethoxyphenyl)methanone;hydrochloride
• InChI: InChI=1S/C14H20N2O2.ClH/c1-2-18-13-6-4-3-5-12(13)14(17)16-9-7-11(15)8-10-16;/h3-6,11H,2,7-10,15H2,1H3;1H
• InChI Key: UHPOKKFQRFFBII-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)N2CCC(CC2)N.Cl
• Molecular Formula: C14H21ClN2O2
• Molecular Weight: 284.78 g/mol
• CAS No.: 1170625-41-8

Description

1-(2-Ethoxybenzoyl)piperidin-4-amine hydrochloride is a chemical compound with the molecular formula C₁₄H₂₁ClN₂O₂ and a molecular weight of 284.78 g/mol . It falls within the category of bioactive molecules and is commonly used in proteomics research applications.

Scientific Research Applications

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